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Sodium Sulfate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of sodium sulfate (Na₂SO₄). It is intended to be a comprehensive resource, offering

detailed data, experimental protocols, and visual representations of key processes to support

research and development activities.

Physical Properties
Sodium sulfate is an inorganic compound that exists in several forms, with the most common

being the anhydrous salt (thenardite) and the decahydrate (mirabilite or Glauber's salt).[1][2] Its

physical characteristics are crucial for its handling, storage, and application in various scientific

and industrial processes.

General Properties
Anhydrous sodium sulfate is a white, odorless, crystalline solid.[2][3][4] The decahydrate form

consists of large, transparent monoclinic crystals that effloresce in dry air, losing water to form

the anhydrous powder.[3][5]
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The key physical properties of the anhydrous and decahydrate forms of sodium sulfate are

summarized in the table below for easy comparison.

Property
Anhydrous Sodium Sulfate
(Na₂SO₄)

Decahydrate Sodium
Sulfate (Na₂SO₄·10H₂O)

Molar Mass 142.04 g/mol [5][6] 322.19 g/mol [7]

Appearance White crystalline powder[2][3]
Transparent monoclinic

crystals[2][3]

Odor Odorless[1][2] Odorless[5]

Density 2.664 g/cm³[1][8] 1.464 g/cm³[1][8]

Melting Point 884 °C (1157 K)[1][2] 32.38 °C (decomposes)[1]

Boiling Point 1429 °C (1702 K)[1][2] Decomposes

Refractive Index 1.468[3] 1.394[3]

Hardness (Mohs) 2.8[3] 1.8[3]

Solubility
Sodium sulfate exhibits an unusual solubility profile in water. The solubility of the decahydrate

form increases dramatically with temperature up to 32.38 °C, at which point it transitions to the

anhydrous form.[1][2] Above this temperature, the solubility of the anhydrous form becomes

nearly independent of temperature, showing a slight decrease as the temperature rises.[1][2] It

is practically insoluble in ethanol.[2][3]
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Temperature (°C) Solubility ( g/100 mL)
Crystalline Form in
Equilibrium

0 4.76[1] Decahydrate

20
19.5 (anhydrous), 44

(decahydrate)[8]
Decahydrate

25 28.1[1] Decahydrate

32.38 49.7 (maximum solubility)[1] Transition Point

100 42.7[1] Anhydrous

Crystalline Structure
Sodium sulfate exists in several polymorphic forms:

Anhydrous Sodium Sulfate (Thenardite): Possesses an orthorhombic crystal structure.[3]

Decahydrate Sodium Sulfate (Mirabilite): Has a monoclinic crystal structure. The crystal

lattice consists of [Na(OH₂)₆]⁺ octahedra linked to sulfate anions through hydrogen bonds.[1]

Heptahydrate Sodium Sulfate: A rare, metastable form.[1][3]

The relationship between the different crystalline forms is a key aspect of its physical chemistry.

Anhydrous (Thenardite)
Na₂SO₄

Decahydrate (Mirabilite)
Na₂SO₄·10H₂O

< 32.38 °C
(in aqueous solution)

> 32.38 °C
(melts/dehydrates)

Heptahydrate
Na₂SO₄·7H₂O

Cooling
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Caption: Phase transitions of sodium sulfate crystalline forms.

Chemical Properties
Sodium sulfate is a stable, neutral salt with a pH of 7 in aqueous solution.[9] It is a typical ionic

sulfate and participates in a number of characteristic chemical reactions.

Reactions in Aqueous Solution
In water, sodium sulfate dissociates into sodium (Na⁺) and sulfate (SO₄²⁻) ions.[5] The

presence of sulfate ions can be confirmed by the precipitation of insoluble sulfates when

solutions of Ba²⁺ or Pb²⁺ salts are added.[1]

Precipitation Reaction with Barium Chloride: Na₂SO₄(aq) + BaCl₂(aq) → BaSO₄(s) + 2NaCl(aq)

[1]

Sodium sulfate is generally unreactive towards most oxidizing or reducing agents at normal

temperatures.[1]

Acid-Base Reactions
Sodium sulfate reacts with strong acids, such as sulfuric acid, to form the corresponding acid

salt, sodium bisulfate. This is a reversible reaction.[1][9]

Na₂SO₄ + H₂SO₄ ⇌ 2NaHSO₄[1][9]

Double Salt Formation
Sodium sulfate has a tendency to form double salts. For example, it can react with potassium

chloride to form glaserite (3K₂SO₄·Na₂SO₄).[1] It also forms alums with some trivalent metals,

such as NaAl(SO₄)₂ and NaCr(SO₄)₂.[1][8]

Carbothermal Reduction
At high temperatures, sodium sulfate can be reduced to sodium sulfide by carbon in a process

known as carbothermal reduction.[1][8]

Na₂SO₄ + 2C → Na₂S + 2CO₂[1]
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Industrial Production
The majority of the world's sodium sulfate is produced from its natural mineral form, mirabilite.

[1] However, it is also synthesized chemically, often as a byproduct of other manufacturing

processes.

Industrial Production of Sodium Sulfate

Mannheim Process Hargreaves Process

Sodium Chloride (NaCl)

Furnace

Sulfuric Acid (H₂SO₄)

Sodium Sulfate (Na₂SO₄) Hydrochloric Acid (HCl)

Sulfur Dioxide (SO₂)

Reactor

Oxygen (O₂) Water (H₂O) Sodium Chloride (NaCl)

Sodium Sulfate (Na₂SO₄) Hydrochloric Acid (HCl)

Click to download full resolution via product page

Caption: Key industrial processes for sodium sulfate production.

Experimental Protocols
Detailed and standardized experimental procedures are essential for the accurate

characterization of sodium sulfate.

Determination of Purity by Gravimetric Analysis
This method is based on the precipitation of sulfate ions as barium sulfate.

Methodology:

Accurately weigh approximately 0.5 g of the sodium sulfate sample.
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Dissolve the sample in 200 mL of distilled water.

Add 1 mL of concentrated hydrochloric acid to the solution and heat it to boiling.

While stirring constantly, slowly add an excess of hot barium chloride solution (approximately

10 mL of a 10% w/v solution).

Heat the mixture on a steam bath for at least one hour to allow for complete precipitation.

Filter the precipitate through a pre-weighed, ashless filter paper.

Wash the precipitate with hot distilled water until the filtrate is free of chloride ions (test with

silver nitrate solution).

Dry the filter paper and precipitate in an oven.

Ignite the filter paper and precipitate in a muffle furnace at 800 °C to a constant weight.

Cool in a desiccator and weigh the resulting barium sulfate.

The mass of sodium sulfate is calculated by multiplying the mass of the barium sulfate

precipitate by a gravimetric factor of 0.6086.[7]

Determination of the Solubility Curve
This protocol outlines the determination of sodium sulfate solubility in water at various

temperatures.

Methodology:

Prepare a series of jacketed beakers connected to a temperature-controlled water bath.

Add a known volume of distilled water to each beaker.

Set the water bath to the desired temperature and allow the beakers to equilibrate.

Gradually add sodium sulfate to each beaker while stirring continuously until a saturated

solution is formed with excess solid remaining.
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Maintain the temperature and continue stirring for a sufficient time to ensure equilibrium is

reached.

Once equilibrated, stop stirring and allow the excess solid to settle.

Carefully extract a known volume of the clear supernatant solution using a pre-heated

pipette to prevent crystallization.

Weigh the extracted sample and then evaporate it to dryness in a pre-weighed evaporating

dish.

Weigh the dish with the dry sodium sulfate residue.

Calculate the mass of dissolved sodium sulfate and express the solubility in grams per 100

mL of water.

Repeat this procedure for a range of temperatures to construct the solubility curve.

Assessment of Hygroscopicity
This protocol provides a method for evaluating the moisture-absorbing properties of anhydrous

sodium sulfate.

Methodology:

Prepare a controlled humidity environment using a desiccator containing a saturated salt

solution (e.g., ammonium chloride for ~80% relative humidity).

Accurately weigh a sample of anhydrous sodium sulfate (approximately 0.1-0.3 g) into a

pre-weighed petri dish.

Place the petri dish in the desiccator.

Store the sample under these conditions for a set period (e.g., 24 hours) at a constant

temperature.

Remove the sample and immediately re-weigh it.
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The percentage weight gain is calculated to determine the hygroscopicity.

Thermal Decomposition Analysis
Thermogravimetric analysis (TGA) is used to study the thermal stability and decomposition of

sodium sulfate.

Methodology:

Calibrate the thermogravimetric analyzer according to the manufacturer's instructions.

Place a small, accurately weighed sample of sodium sulfate (e.g., 10 mg) into the TGA

sample pan.

Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,

nitrogen or air).

Record the mass of the sample as a function of temperature.

The resulting TGA curve will show the temperatures at which mass loss occurs, indicating

decomposition. For the decahydrate, an initial mass loss corresponding to the loss of water

of hydration will be observed, followed by the decomposition of the anhydrous salt at much

higher temperatures.[10]

Mandatory Visualizations
The following diagrams provide visual representations of key concepts and workflows related to

sodium sulfate.
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Experimental Workflow for Sodium Sulfate Characterization

Sodium Sulfate Sample

Purity Determination
(Gravimetric Analysis)

Solubility Curve
Determination

Hygroscopicity
Assessment

Thermal Analysis
(TGA)

Structural Analysis
(XRD)

Data Analysis and
Interpretation
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Caption: Workflow for the physical and chemical characterization of sodium sulfate.

Key Chemical Reactions of Sodium Sulfate
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Caption: Summary of important chemical reactions involving sodium sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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